N-(3-Hydroxypropyl)trifluoroacetamide

• IUPAC Name: 2,2,2-trifluoro-N-(3-hydroxypropyl)acetamide
• InChI: InChI=1S/C5H8F3NO2/c6-5(7,8)4(11)9-2-1-3-10/h10H,1-3H2,(H,9,11)
• InChI Key: LOTWHTFZRDJSCL-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(=O)C(F)(F)F)CO
• Molecular Formula: C5H8F3NO2
• DSSTOX Substance ID: DTXSID00365762
• Molecular Weight: 171.12 g/mol
• CAS RN: 78008-15-8

Description

N-(3-Hydroxypropyl)trifluoroacetamide (HPTA) is a synthetic compound with a variety of uses in scientific research. It is a derivative of trifluoroacetic acid, a strong acid commonly used in organic synthesis. HPTA has been used as a solvent, a reagent for chemical synthesis, and a substrate for enzymatic reactions. Its unique properties make it an attractive choice for a variety of laboratory experiments.

Scientific Research Applications

“N-(3-Hydroxypropyl)trifluoroacetamide” is a chemical compound with the empirical formula C5H8F3NO2. It’s also known as 3-(Trifluoroacetamido)-1-propanol. This compound is used in proteomics research, which is a specific field of biochemistry that focuses on the study of proteomes and their functions.

One application of “N-(3-Hydroxypropyl)trifluoroacetamide” is in the synthesis of the α-azidoether linker. The synthesis process involves several steps, including the use of chlorotrimethylsilane and triethylamine in anhydrous THF. The product of this synthesis, N-(3-oxopropyl)trifluoroacetamide, decomposes at room temperature and is used within 24 hours of preparation.

• Proteomics Research

  • “N-(3-Hydroxypropyl)trifluoroacetamide” is also used in proteomics research .
  • Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes, as proteins are involved in virtually all cellular functions.
  • The compound can be used in various ways in proteomics research, such as in the preparation of samples for mass spectrometry, a technique that allows researchers to identify and quantify proteins in a sample.
  • The results of these studies can provide valuable insights into the roles of specific proteins in health and disease.

• Proteomics Research

  • “N-(3-Hydroxypropyl)trifluoroacetamide” is also used in proteomics research .
  • Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes, as proteins are involved in virtually all cellular functions.
  • The compound can be used in various ways in proteomics research, such as in the preparation of samples for mass spectrometry, a technique that allows researchers to identify and quantify proteins in a sample.
  • The results of these studies can provide valuable insights into the roles of specific proteins in health and disease.

Synthesis routes and methods I

Procedure details

3-Amino-1-propanol (10.0 mL, 0.131 mol) and methyl trifluoroacetate (65 mL, 0.646 mol) in methanol (200 mL) were refluxed for 1.5 h, cooled and concentrated to give 2,2,2-trifluoro-N-(3-hydroxypropyl)-acetamide (22.87 g, quantitative) as a light yellow oil which was used without purification. NMR CDCl3 δ 7.45 (br s, 1H), 3.77 (t, J=5.5 Hz, 2H), 3.53-3.42 (m, 2H), 2.45 (s, 1H), 1.83-1.75 (m, 2H).

Synthesis routes and methods II

Procedure details

Ethyl trifluoroacetate (14.1 g; 0.1 mol) was added dropwise to 3-amino-1-propanol (6 g; 0.08 mol) cooled to 0° C. The mixture was stirred at 0° C. for 60 min; the completion of the reaction was confirmed by a negative Ninhydrin test. Volatiles were removed by rotary evaporation and the residue purified by vacuum distillation to provide N-(3-hydroxypropyl)trifluoroacetamide as a clear, viscous liquid in a yield of 13.4 g (98%). 1H-NMR (500 MHz, CDCl3): δ=3.52-3.57 ppm (m, 2H), 2.17 ppm (bs, 1H), 3.54 ppm (dt, J=6.0, 6.0 Hz, 2H), 3.81 ppm (t, J=5.5 Hz, 2H), 7.28 ppm (bs, 1H), 13C-NMR (500 MHz, CDCl3): δ=30.42, 38.35, 61.05, 115.93 ppm (q, J=1142 Hz), 157.76 ppm (q, J=150 Hz).